Cas no 2171975-35-0 (6-fluoro-N,5-dimethylpyridine-2-carboxamide)

• Product Name: 6-fluoro-N,5-dimethylpyridine-2-carboxamide
• CAS No: 2171975-35-0
• MF: C₈H₉FN₂O
• MW: 168.168265104294
• CID: 6205476
• PubChem ID: 165603320
• Update Time: 2025-06-22

6-fluoro-N,5-dimethylpyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-N,5-dimethylpyridine-2-carboxamide
• 2171975-35-0
• EN300-1653230

• Inchi： 1S/C8H9FN2O/c1-5-3-4-6(8(12)10-2)11-7(5)9/h3-4H,1-2H3,(H,10,12)
• InChI Key： WXIYXHXWBOLKKO-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(C(NC)=O)=N1

Computed Properties

• Exact Mass: 168.06989108g/mol
• Monoisotopic Mass: 168.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 42Ų

Additional information on 6-fluoro-N,5-dimethylpyridine-2-carboxamide

Introduction to 6-fluoro-N,5-dimethylpyridine-2-carboxamide (CAS No. 2171975-35-0)

6-fluoro-N,5-dimethylpyridine-2-carboxamide, identified by its Chemical Abstracts Service (CAS) number 2171975-35-0, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules that exhibit diverse biological activities, making it a valuable scaffold for drug discovery and development. The presence of a fluorine atom at the 6-position and dimethyl groups at the 5-position introduces unique electronic and steric properties, which can modulate the pharmacokinetic and pharmacodynamic profiles of potential drug candidates.

Thefluoropyridine core is a well-documented motif in medicinal chemistry, known for its ability to enhance metabolic stability, binding affinity, and oral bioavailability. The incorporation of fluorine into aromatic rings often leads to improved pharmacological properties, as fluorine atoms can influence molecular interactions with biological targets. In particular, 6-fluoro-N,5-dimethylpyridine-2-carboxamide has been studied for its potential applications in the development of small-molecule inhibitors targeting various therapeutic pathways.

Recent advancements in computational chemistry and structure-based drug design have highlighted thedimethylpyridine moiety as a key pharmacophore in several drug candidates. The dimethyl groups at the 5-position contribute to steric hindrance and electronic tuning, which can be critical for optimizing binding interactions with protein targets. This compound has been explored in virtual screening campaigns to identify novel scaffolds for enzymes involved in inflammatory and infectious diseases. Thecarboxamide functional group further enhances its versatility, allowing for further derivatization and modification to tailor specific biological activities.

In the context of modern drug discovery, 6-fluoro-N,5-dimethylpyridine-2-carboxamide represents an important building block for synthesizing novel therapeutic agents. Its structural features make it amenable to modifications that can improve solubility, permeability, and target specificity. Researchers have leveraged this compound to develop inhibitors of kinases and other enzymes implicated in cancer progression. The fluorinated pyridine ring has been shown to enhance binding affinity by increasing lipophilicity while maintaining metabolic stability, which are crucial factors for successful drug development.

TheCAS No. 2171975-35-0 registry confirms the uniqueness of this compound in chemical databases, underscoring its significance as a research chemical. Its synthesis involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired framework efficiently.

The pharmacological potential of 6-fluoro-N,5-dimethylpyridine-2-carboxamide has been investigated in several preclinical studies. These studies have demonstrated its ability to modulate signaling pathways associated with neurological disorders and metabolic diseases. Thefluoropyridine scaffold has shown promise in inhibiting enzymes such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs), which are implicated in autoimmune diseases and cancer. Additionally, thecarboxamide group provides a site for further functionalization, enabling the design of analogs with enhanced potency and selectivity.

The compound'sdimethylpyridine substituents contribute to its overall physicochemical properties, influencing solubility in both aqueous and organic solvents. This balance is critical for formulating drug candidates that can be administered via multiple routes, including oral and intravenous delivery. Furthermore, the fluorine atom at the 6-position enhances binding interactions with target proteins by increasing hydrophobicity without compromising metabolic stability.

In conclusion,6-fluoro-N,5-dimethylpyridine-2-carboxamide (CAS No. 2171975-35-0) is a multifaceted compound with significant potential in pharmaceutical research. Its structural features make it an attractive scaffold for developing novel therapeutics targeting various diseases. The integration of computational modeling with experimental validation has accelerated the discovery process for derivatives of this compound. As research continues to uncover new biological functions offluoropyridines, 6-fluoro-N,5-dimethylpyridine-2-carboxamide is poised to play a pivotal role in next-generation drug development strategies.